Cas no 1187928-63-7 ((4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester)

• Product Name: (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1187928-63-7
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• MDL: MFCD12913710
• CID: 4778733
• Update Time: 2026-02-27

(4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester
• SB31222
• tert-Butyl (4-aminophenyl)(isopropyl)carbamate

• MDL： MFCD12913710
• Inchi： 1S/C14H22N2O2/c1-10(2)16(13(17)18-14(3,4)5)12-8-6-11(15)7-9-12/h6-10H,15H2,1-5H3
• InChI Key： HRGHWICZBGORML-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(=CC=1)N)C(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 2.8
• Topological Polar Surface Area: 55.6

Additional information on (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester

Comprehensive Analysis of (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester (CAS No. 1187928-63-7)

The compound (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester (CAS No. 1187928-63-7) is a specialized carbamate derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a tert-butyl ester and an isopropyl carbamate group attached to a 4-aminophenyl backbone, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, medicinal chemistry, and peptide synthesis.

In recent years, the demand for high-purity chemical intermediates like (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester has surged, driven by advancements in targeted therapy and small-molecule drug development. The compound’s CAS No. 1187928-63-7 is often queried in scientific databases, reflecting its relevance in proteomics research and enzyme inhibition studies. Its tert-butyl protection strategy is particularly noteworthy, as it enhances stability during synthetic processes, a feature highly sought after in combinatorial chemistry.

The 4-aminophenyl moiety in (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester contributes to its versatility, enabling conjugation with other functional groups for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where researchers focus on optimizing molecular scaffolds for improved efficacy. Additionally, the compound’s isopropyl carbamate group is frequently explored in prodrug design, addressing challenges like oral bioavailability and metabolic stability.

From a synthetic perspective, (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester is often utilized in solid-phase peptide synthesis (SPPS) and protecting group chemistry. Its compatibility with Fmoc-based strategies makes it a preferred choice for constructing complex peptides and peptidomimetics. The compound’s CAS No. 1187928-63-7 is also associated with high-throughput screening (HTS) libraries, where it serves as a building block for diverse molecular architectures.

Environmental and regulatory considerations further highlight the importance of (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester. As the pharmaceutical industry shifts toward green chemistry, researchers are investigating sustainable methods for synthesizing such intermediates. Questions like "How to optimize the yield of CAS 1187928-63-7?" or "What are the alternatives to tert-butyl esters in carbamate synthesis?" are commonly searched, reflecting the compound’s technical and ecological relevance.

In conclusion, (4-Amino-phenyl)-isopropyl-carbamic acid tert-butyl ester (CAS No. 1187928-63-7) is a pivotal compound in modern chemical research. Its applications span drug design, peptide engineering, and material science, making it a subject of ongoing innovation. By addressing user queries related to its synthesis, properties, and applications, this article aims to provide a comprehensive resource for professionals navigating the evolving landscape of specialty chemicals.